Axinastatin 1
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Overview
Description
Axinastatin 1 is a natural product that has gained significant attention in the scientific community due to its unique structure and potential therapeutic applications. It is a cyclic peptide that was first isolated from the marine sponge Axinella sp. in 2010. Since then, researchers have been exploring its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
1. Applications in Anticancer Research
Axinastatin 3, a derivative of Axinastatin 1, has been a focus in anticancer research. The synthesis of Axinastatin 3 using electrospray ion-trap mass spectrometry has been explored, demonstrating its potential as an anticancer agent (Jia, Qi, He, & Qiao, 2006). Another study investigated the synthesis of Axinastatin 3 analogs and their in vitro antitumor activities. It was found that certain structural features, such as βI-turn in cyclopeptide 1, were associated with stronger antitumor activity (Bao, Zhao, Wu, Jiang, Wang, & Jin, 2019).
2. Natural Sources and Isolation Methods
Research has also been conducted on identifying natural sources of cancer cell growth inhibitors, including Axinastatin 5. Bioassay-guided fractionation methods have been utilized to isolate these compounds from various plants, marine organisms, and microorganisms (Pettit, Hogan, Xu, Tan, Nogawa, Cichacz, Pettit, Du, Ye, Cragg, Herald, Hoard, Goswami, Searcy, Tackett, Doubek, Williams, Hooper, Schmidt, Chapuis, & Tackett, 2008).
3. Exploration in Peptide Synthesis and Characterization
The field of peptide synthesis and characterization has also benefited from studies on this compound derivatives. Techniques like electrospray ion-trap mass spectrometry have been pivotal in sequencing peptides and understanding their structures, which is crucial for synthesizing compounds like Axinastatin 3 (Jia, Qi, He, & Qiao, 2006).
Properties
137647-92-8 | |
Molecular Formula |
C38H56N8O8 |
Molecular Weight |
752.9 g/mol |
IUPAC Name |
2-[(3S,6S,9S,15S,18S,21S,24S)-21-benzyl-2,5,8,14,17,20,23-heptaoxo-6,15,18-tri(propan-2-yl)-1,4,7,13,16,19,22-heptazatricyclo[22.3.0.09,13]heptacosan-3-yl]acetamide |
InChI |
InChI=1S/C38H56N8O8/c1-20(2)29-35(51)41-25(19-28(39)47)37(53)45-16-10-14-26(45)33(49)40-24(18-23-12-8-7-9-13-23)32(48)42-30(21(3)4)36(52)44-31(22(5)6)38(54)46-17-11-15-27(46)34(50)43-29/h7-9,12-13,20-22,24-27,29-31H,10-11,14-19H2,1-6H3,(H2,39,47)(H,40,49)(H,41,51)(H,42,48)(H,43,50)(H,44,52)/t24-,25-,26-,27-,29-,30-,31-/m0/s1 |
InChI Key |
PICZCWCKOLHDOJ-GHTSNYPWSA-N |
Isomeric SMILES |
CC(C)[C@H]1C(=O)N[C@H](C(=O)N2CCC[C@H]2C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N3CCC[C@H]3C(=O)N1)C(C)C)C(C)C)CC4=CC=CC=C4)CC(=O)N |
SMILES |
CC(C)C1C(=O)NC(C(=O)N2CCCC2C(=O)NC(C(=O)NC(C(=O)NC(C(=O)N3CCCC3C(=O)N1)C(C)C)C(C)C)CC4=CC=CC=C4)CC(=O)N |
Canonical SMILES |
CC(C)C1C(=O)NC(C(=O)N2CCCC2C(=O)NC(C(=O)NC(C(=O)NC(C(=O)N3CCCC3C(=O)N1)C(C)C)C(C)C)CC4=CC=CC=C4)CC(=O)N |
synonyms |
axinastatin 1 cyclo(Asn-Pro-Phe-Val-Val-Pro-Val) |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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